Cas no 2034464-09-8 (N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide)
N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide
- F6561-0013
- CHEMBL5025977
- 2034464-09-8
- AKOS026704538
- N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)isonicotinamide
- N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide
-
- Inchi: 1S/C11H11N3O4/c15-9-7-18-11(17)14(9)6-5-13-10(16)8-1-3-12-4-2-8/h1-4H,5-7H2,(H,13,16)
- InChI Key: PUMPGOXVVNTWFG-UHFFFAOYSA-N
- SMILES: O1C(N(C(C1)=O)CCNC(C1C=CN=CC=1)=O)=O
Computed Properties
- Exact Mass: 249.07495584g/mol
- Monoisotopic Mass: 249.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 88.6Ų
N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-0013-2μmol |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-5μmol |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-10μmol |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-20μmol |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-1mg |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-2mg |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-3mg |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-4mg |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-5mg |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-0013-10mg |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]pyridine-4-carboxamide |
2034464-09-8 | 10mg |
$79.0 | 2023-09-08 |
N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide
Introduction to N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide (CAS No. 2034464-09-8)
N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2034464-09-8, represents a novel structural motif that has been explored for its potential biological activities and mechanistic insights. The presence of a pyridine ring coupled with an oxazolidinone moiety suggests a unique interplay of electronic and steric effects, which may contribute to its distinctive chemical behavior and reactivity patterns.
The oxazolidinone ring system is a well-known pharmacophore in medicinal chemistry, often employed in the design of antimicrobial, antiviral, and anti-inflammatory agents. Its three-membered heterocycle introduces rigidity and conformational constraints, which can be leveraged to optimize binding interactions with biological targets. In the context of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide, the incorporation of a pyridine carboxamide group at the 4-position further extends its potential utility. This structural feature not only enhances solubility and metabolic stability but also opens avenues for further derivatization and functionalization.
Recent advancements in computational chemistry have enabled the systematic study of such complex molecules. Molecular modeling techniques have been instrumental in predicting the binding modes of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide with various biological targets. For instance, studies have indicated that the compound may interact with enzymes involved in metabolic pathways relevant to inflammation and infection. These insights have spurred interest in exploring its pharmacological profile through both in silico and experimental approaches.
In vitro investigations have begun to unravel the mechanistic aspects of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide. Initial assays suggest that it exhibits inhibitory activity against certain enzymes known to play roles in pathogenic processes. The oxazolidinone moiety appears to be critical for these interactions, possibly through hydrogen bonding or hydrophobic interactions with key residues in the enzyme active site. Additionally, the pyridine carboxamide group may contribute to stabilization through salt bridge formation or π-stacking interactions.
The synthesis of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide presents unique challenges due to its complex architecture. Multi-step synthetic routes have been developed to construct the oxazolidinone core while introducing the pyridine carboxamide functionality at the appropriate position. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric transformations, have facilitated more efficient and scalable production processes. These developments are crucial for enabling further exploration of the compound's properties and potential applications.
The pharmacokinetic properties of N-2-(2,4-dioxo-1,3-oxtaxolinidinonnyl)ethylpyridinecarboxamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preliminary studies suggest that it may exhibit favorable solubility characteristics due to the polar nature of the carboxamide group and hydrophilic portions of the molecule. However, further research is needed to fully characterize its metabolic fate and excretion pathways.
The integration of machine learning models has provided new tools for predicting drug-like properties and optimizing molecular structures. By leveraging large datasets of bioactive compounds, these models can identify patterns that correlate with biological activity or pharmacokinetic behavior. In the case of N-\* \* \* \* \* \* \*, such models have been used to guide modifications aimed at improving potency or reducing off-target effects. This interdisciplinary approach underscores the growing importance of computational methods in modern drug discovery.
The potential applications of N-\* \* \* \* \* \* extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for developing novel agrochemicals or industrial catalysts. The oxazolidinone moiety has been explored in materials science for its ability to form coordination complexes with metal ions or act as a chiral auxiliary in asymmetric synthesis. These diverse applications highlight the versatility of this compound class.
Ongoing research continues to expand our understanding of N-\* \* \* \* \* \*. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in both synthetic chemistry and biological evaluation. As more data becomes available on its properties and mechanisms of action, new opportunities for therapeutic development are likely to emerge. The compound remains a promising candidate for further exploration in both academic research and industrial applications.
2034464-09-8 (N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylpyridine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)